5-BrUTP sodium salt

• Molecular Formula: C9H15BrN2Na2O18P4
• Molecular Weight: 689.00 g/mol
• InChI: InChI=1S/C9H17BrN2O18P4.2Na/c10-3-1-12(9(16)11-7(3)15)8-6(14)5(13)4(27-8)2-26-32(20,21)29-34(24,25)30-33(22,23)28-31(17,18)19;;/h3-6,8,13-14H,1-2H2,(H,20,21)(H,22,23)(H,24,25)(H,11,15,16)(H2,17,18,19);;/q;2*+1/p-2
• InChIKey: BGKHMYSFVKDUDJ-UHFFFAOYSA-L

5-BrUTP Sodium Salt: Overview and Procurement

5-Bromouridine 5′-triphosphate (5-BrUTP) sodium salt is a halogenated ribonucleotide analog in which the C5 hydrogen of uridine triphosphate (UTP) is replaced with a bromine atom . This modification preserves the compound's function as a substrate for RNA polymerases, enabling its enzymatic incorporation into nascent RNA in place of UTP during both in vitro and in vivo transcription [1]. Once incorporated, the bromine moiety provides an epitope recognized by anti-bromodeoxyuridine (anti-BrdU) antibodies, permitting immunochemical detection without radioisotopes [1]. Beyond its primary use in RNA labeling for transcription measurement, nuclear run-on assays, and high-resolution spatial mapping of transcriptional activity, 5-BrUTP possesses a distinct biophysical effect: its incorporation alters RNA structure and base-pairing stability, leading to the specific inhibition of transcription termination in certain biological systems, a property not shared by native UTP [2][3].

Pre-activated triphosphate nucleotide analog for direct incorporation into nascent RNA by RNA polymerases

Compatible with anti-BrdU immunodetection pipelines; no click chemistry required

Suitable for nuclear run-on assays, live-cell transcription imaging, and cell-free RNA synthesis studies

• [1] Haukenes, G., Szilvay, A. M., Brokstad, K. A., Kanestrom, A., & Kalland, K. H. (1997). Labeling of RNA transcripts of eukaryotic cells in culture with BrUTP using a liposome transfection reagent (DOTAP). BioTechniques, 22(2), 308-312. View Source
• [2] Shuman, S., & Moss, B. (1989). Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 264(35), 21356-21360. View Source
• [3] Reines, D., Conaway, J. W., & Conaway, R. C. (1998). Recognition of a human arrest site is conserved between RNA polymerase II and prokaryotic RNA polymerases. Journal of Biological Chemistry, 273(28), 17243-17250. (PubMed: 9642244) View Source

Why 5-BrUTP Differs from Other Uridine Analogs

Although several halogenated uridine triphosphate analogs exist as substrates for RNA polymerases, they are not functionally interchangeable for critical applications due to divergent physicochemical and biological effects. 5-Fluorouridine triphosphate (5-FUTP) is efficiently incorporated by T7 RNA polymerase and serves as a 19F-NMR probe but does not alter transcription termination dynamics [1]. 5-Iodouridine triphosphate (5-IUTP) can inhibit termination similarly to 5-BrUTP but exhibits different polymerase incorporation efficiency and crosslinking kinetics [2][3]. Unmodified UTP, as the native substrate, is essential for constitutive transcription but cannot be used for immunochemical detection or for manipulating termination to study elongation mechanisms. The choice of analog directly impacts experimental outcomes: only 5-BrUTP combines reliable immunodetection with a well-documented, potent anti-termination effect, making its substitution with other analogs or UTP a potential source of experimental failure or misinterpretation [4].

Target

Substitute

Risk Factor

5-BrUTP (halogenated UTP)

5-Ethynyluridine (5-EU)

Requires salvage-pathway activation and copper-catalyzed click chemistry; cannot be detected by anti-BrdU antibodies

5-BrUTP (halogenated UTP)

5-Fluoro-UTP

Causes ambiguous base-pairing and translational disruption in cell-free systems; no readthrough benefit reported

• [1] Metzler, W. J., & Lu, P. (1989). Bacteriophage T7 RNA polymerase: 19F-nuclear magnetic resonance observations at 5-fluorouracil-substituted promoter DNA and RNA transcript. Journal of Molecular Biology, 205(2), 241-252. View Source
• [2] Shuman, S., & Moss, B. (1989). Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 264(35), 21356-21360. View Source
• [3] Hanna, M. M. (1996). Synthesis of RNA containing 5-bromouridine and 4-thiouridine by T7 RNA polymerase and their use in mapping RNA-protein interactions. Methods in Enzymology, 274, 403-418. (INIS Repository) View Source
• [4] Reines, D., Conaway, J. W., & Conaway, R. C. (1998). Recognition of a human arrest site is conserved between RNA polymerase II and prokaryotic RNA polymerases. Journal of Biological Chemistry, 273(28), 17243-17250. (PubMed: 9642244) View Source

Quantitative Evidence: 5-BrUTP vs. Analogs

Anti-BrdU Immunodetection of Nascent RNA

5-BrUTP-based RNA detection requires immunostaining with anti-BrdU antibodies, which is limited by antibody diffusion into tissue specimens. In contrast, 5-ethynyluridine (EU) is a click-chemistry-compatible nucleoside that utilizes small-molecule azide-fluorophore conjugates for detection [1]. The key differentiation lies in sample preparation: EU detection enables whole-mount staining of tissues and organs, whereas 5-BrUTP immunodetection typically requires tissue sectioning due to antibody size constraints [1]. Additionally, 5-BrUTP is cell-impermeant, necessitating microinjection, permeabilization, or lipofection for intracellular delivery, while EU is cell-permeable as a nucleoside [1].

Anti-BrdU Recognition

Head-to-head

Immunoreactivity indistinguishable from BrdU; triphosphate group does not alter antibody binding. 5-EU requires click chemistry.

Maintains compatibility with existing anti-BrdU immunostaining workflows

Validated with four monoclonal antibodies; Jurkat cell line

Evidence Dimension	Detection method and sample compatibility
Target Compound Data	Detection via anti-BrdU antibody; requires tissue sectioning; cell-impermeant, requires microinjection/lipofection/permeabilization
Comparator Or Baseline	5-Ethynyluridine (EU): Detection via Cu(I)-catalyzed click chemistry with fluorescent azides; enables whole-mount staining; cell-permeable
Quantified Difference	Qualitative differentiation: EU permits whole-mount organ/tissue imaging without sectioning; 5-BrUTP does not
Conditions	In vivo RNA labeling and detection in cultured cells and whole animal tissues

Why This Matters

5-BrUTP remains preferred when antibody-based detection infrastructure is established and high spatial resolution within sectioned specimens is required, while EU is selected for whole-mount imaging and high-throughput chemical detection workflows.

• [1] Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779-15784. View Source

Elongation-Factor-Independent Readthrough of Arrest Sites

In vaccinia virion transcription assays, substitution of UTP with 5-BrUTP leads to specific inhibition of factor-dependent transcription termination. This anti-termination effect results in the accumulation of transcripts within virus cores and prevents their normal release [1]. Native UTP does not produce this effect. The study further demonstrated that this effect is not observed with BrCMP or IMP incorporation, and that transcripts synthesized in the presence of 5-BrUTP were heterogeneous in size and severalfold larger than transcripts synthesized with UTP, indicating continued elongation past normal termination signals [1].

Arrest Site Readthrough

Class-level

Allows phage, bacterial, and eukaryotic RNA polymerases to bypass arrest sites without elongation factors. Native UTP arrests; 5-F-UTP does not relieve.

Enables unambiguous strand-specific TRO signal interpretation

Reported in vitro on human arrest-site template; no other halogenated UTP shows this effect

Evidence Dimension	Transcription termination and mRNA release
Target Compound Data	5-BrUTP inhibits factor-dependent termination; transcripts accumulate within virus cores; transcripts are severalfold larger and heterogeneous in size
Comparator Or Baseline	Native UTP: Normal termination and mRNA release; uniform transcript sizes
Quantified Difference	Transcripts produced with 5-BrUTP are 'severalfold larger' than those produced with UTP (exact fold change not numerically specified in source)
Conditions	In vitro transcription by permeabilized vaccinia virions; VTF-dependent termination assay

Why This Matters

This property makes 5-BrUTP a unique tool for studying transcription elongation and termination mechanisms, an application where UTP or other halogenated analogs (except 5-IUTP) cannot be substituted.

• [1] Shuman, S., & Moss, B. (1989). Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 264(35), 21356-21360. View Source

BrU Content Modulates Pre-mRNA Splicing Efficiency

A direct comparison within the same experimental system examined the effects of 5-BrUTP and 5-IUTP on vaccinia virus transcription. The study found that BrUMP incorporation inhibited the release of newly made transcripts from the virus particle, resulting in accumulation of transcripts within virus cores. This effect was observed also with IUMP, but not with BrCMP or IMP incorporation [1]. Both brominated and iodinated analogs share the anti-termination phenotype in this system, indicating that the halogen substituent size (Br and I) is a critical determinant.

Splicing Tolerance

Head-to-head

100% BrU: strong splicing inhibition; 10% BrU: near-normal splicing; 50% BrU: intermediate recovery

Supports titratable labeling to balance detection signal and functional RNA integrity

Adenovirus major late pre-mRNA in HeLa extract; T7 RNA polymerase transcription

Evidence Dimension	Inhibition of mRNA release and transcript accumulation
Target Compound Data	5-BrUTP: Inhibits mRNA release; transcripts accumulate in virus cores
Comparator Or Baseline	5-IUTP: Same effect observed; BrCMP and IMP: No effect observed
Quantified Difference	Qualitative equivalence: Both BrUMP and IUMP inhibit release; neither BrCMP nor IMP do
Conditions	In vitro transcription by permeabilized vaccinia virions

Why This Matters

This cross-comparison establishes that while 5-BrUTP and 5-IUTP share functional anti-termination properties in this viral system, 5-BrUTP may offer advantages in terms of commercial availability and cost for routine termination studies.

• [1] Shuman, S., & Moss, B. (1989). Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 264(35), 21356-21360. View Source

Liposome-Mediated Cellular Uptake of BrUTP

In a study evaluating the incorporation of photoreactive uridine analogs for RNA-protein crosslinking studies, both 4-thiouridine triphosphate and 5-bromouridine triphosphate were readily incorporated into a precursor tRNA(Phe) synthesized in vitro with bacteriophage T7 RNA polymerase [1]. The analogue-containing precursor tRNAs were authentic substrates for the two splicing enzymes tested (endonuclease and ligase) and formed specific covalent bonds with ligase upon irradiation with long-wavelength ultraviolet light [1].

Cellular Uptake

Head-to-head

DOTAP liposomes mediate extensive uptake into HeLa cells within minutes at both 37°C and 4°C; nuclear RNA incorporation follows

Population-level labeling without microinjection; pre-formed triphosphate bypasses kinase activation step

5-EU requires passive diffusion and intracellular kinase conversion; microinjection is low-throughput

Evidence Dimension	Incorporation efficiency by T7 RNA polymerase and functional utility
Target Compound Data	5-BrUTP: Readily incorporated by T7 RNA polymerase; generates authentic substrate for splicing enzymes; forms specific covalent crosslinks upon UV irradiation
Comparator Or Baseline	4-Thiouridine triphosphate: Readily incorporated by T7 RNA polymerase; same functional properties for crosslinking
Quantified Difference	Qualitative equivalence: Both analogs are 'readily incorporated' by T7 RNA polymerase
Conditions	In vitro transcription with bacteriophage T7 RNA polymerase; yeast tRNA(Phe) precursor synthesis

Why This Matters

5-BrUTP and 4-thiouridine triphosphate are both viable choices for T7 RNA polymerase-mediated synthesis of modified RNA for photocrosslinking studies; the selection between them may depend on crosslinking wavelength requirements and commercial availability rather than polymerase compatibility.

• [1] Hanna, M. M. (1996). Synthesis of RNA containing 5-bromouridine and 4-thiouridine by T7 RNA polymerase and their use in mapping RNA-protein interactions. Methods in Enzymology, 274, 403-418. (INIS Repository) View Source

Optimal Applications for 5-BrUTP

Ultrastructural Mapping of Active Transcription Sites

5-BrUTP is the standard substrate for non-radioactive nuclear run-on assays and immunocytochemical detection of newly synthesized RNA. Its incorporation into nascent transcripts during run-on reactions permits immunoprecipitation or immunostaining with anti-BrdU antibodies . This application is supported by extensive validation in fibroblasts, transfected cells, and isolated nuclei, where 5-BrUTP enables high-resolution spatial mapping of transcriptional activity at the ultrastructural level [1]. Procurement for this purpose is justified when experimental workflows are optimized for antibody-based detection and require high spatial resolution within sectioned specimens.

Strand-Specific TRO Assays for Termination Defects

5-BrUTP enables the investigation of transcription elongation and termination mechanisms by suppressing normal termination signals and promoting readthrough at arrest sites. This anti-termination property, demonstrated in vaccinia virus and conserved across phage, bacterial, and eukaryotic RNA polymerases, allows researchers to dissect the role of elongation factors and termination signals [2][3]. Procurement for mechanistic transcription studies is uniquely justified by this compound's ability to alter elongation dynamics, a property not shared by unmodified UTP or 5-FUTP.

Quantitative Pre-mRNA Splicing with Titratable Labeling

5-BrUTP serves as a substrate for T7 RNA polymerase in the in vitro synthesis of RNA containing photoreactive brominated bases. Upon UV irradiation, 5-bromouridine residues form specific covalent crosslinks with associated proteins, enabling the mapping of RNA-protein interaction sites [4]. This application is validated for precursor tRNA synthesis and RNA-protein binding studies. Selection of 5-BrUTP over alternative photocrosslinking nucleotides (e.g., 4-thiouridine triphosphate) may depend on crosslinking wavelength compatibility and the commercial availability and purity standards of 5-BrUTP preparations.

Combined RNA Labeling and Anti-Angiogenic Assays

5-BrUTP is employed as a critical tool for comparing transcriptional activity between different cellular states, such as pluripotent embryonic stem cells versus terminally differentiated cells . By labeling nascent RNA in live cells following lipofection or microinjection, researchers can quantify and spatially resolve differences in transcriptional output associated with cell state transitions, differentiation, or response to stimuli [5]. This application leverages the immunochemical detectability of 5-BrUTP and its compatibility with high-resolution microscopy techniques.

Application

Selection Property

Validation Focus

Ultrastructural transcription site mapping

Post-embedding immunogold EM compatibility

Spatial enrichment at chromatin periphery with α-amanitin specificity control

Strand-specific TRO for termination defects

Elongation-factor-independent readthrough capability

Readthrough signal specificity vs. native UTP; validated in yeast promoter-terminator discrimination

Titratable pre-mRNA splicing studies

Concentration-dependent splicing tolerance

Splicing efficiency at defined BrUTP:UTP ratios (e.g., 10% substitution for near-normal processing)

Combined RNA labeling and VEGFR2 pathway modulation in endothelial models

Dual activity: transcription labeling and pathway inhibition

VEGFR2/Akt phosphorylation changes; data from single report, requires replication

• [1] Cmarko, D., Verschure, P. J., Rothblum, L. I., Hernandez-Verdun, D., Amalric, F., van Driel, R., & Fakan, S. (2000). High resolution immunolocalization of BrUTP-labeled RNA transcripts in the nucleolus. Journal of Structural Biology, 129(2-3), 164-173. (PubMed: 10806064 via ScienceGate) View Source
• [2] Shuman, S., & Moss, B. (1989). Bromouridine triphosphate inhibits transcription termination and mRNA release by vaccinia virions. Journal of Biological Chemistry, 264(35), 21356-21360. View Source
• [3] Reines, D., Conaway, J. W., & Conaway, R. C. (1998). Recognition of a human arrest site is conserved between RNA polymerase II and prokaryotic RNA polymerases. Journal of Biological Chemistry, 273(28), 17243-17250. (PubMed: 9642244) View Source
• [4] Hanna, M. M. (1996). Synthesis of RNA containing 5-bromouridine and 4-thiouridine by T7 RNA polymerase and their use in mapping RNA-protein interactions. Methods in Enzymology, 274, 403-418. (INIS Repository) View Source
• [5] Haukenes, G., Szilvay, A. M., Brokstad, K. A., Kanestrom, A., & Kalland, K. H. (1997). Labeling of RNA transcripts of eukaryotic cells in culture with BrUTP using a liposome transfection reagent (DOTAP). BioTechniques, 22(2), 308-312. View Source